Cas no 1806273-43-7 (Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate)

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate is a fluorinated benzoate derivative featuring a cyano group, an iodine substituent, and a trifluoromethylthio moiety. This compound is of interest in synthetic organic chemistry due to its multifunctional reactivity, enabling applications in cross-coupling reactions, nucleophilic substitutions, and heterocycle synthesis. The presence of both electron-withdrawing (cyano, trifluoromethylthio) and halogen (iodo) groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical research. Its ethyl ester group further improves solubility in organic solvents, facilitating downstream modifications. The compound’s structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds.

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate structure

1806273-43-7 structure

Product Name:Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate

CAS No:1806273-43-7

MF:C₁₁H₇F₃INO₂S

MW:401.143464326859

CID:4959029

Update Time:2025-05-20

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate
- Inchi： 1S/C11H7F3INO2S/c1-2-18-10(17)9-6(5-16)3-7(15)4-8(9)19-11(12,13)14/h3-4H,2H2,1H3
- InChI Key： JPPVFYQJWKLYGD-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C(C(=O)OCC)=C(C=1)SC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 382
XLogP3: 4.2
Topological Polar Surface Area: 75.4

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015003650-250mg	Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate	1806273-43-7	97%	250mg	494.40 USD	2021-06-21
Alichem	A015003650-500mg	Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate	1806273-43-7	97%	500mg	839.45 USD	2021-06-21
Alichem	A015003650-1g	Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate	1806273-43-7	97%	1g	1,564.50 USD	2021-06-21

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Additional information on Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate

Comprehensive Guide to Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate (CAS No. 1806273-43-7): Properties, Applications, and Market Insights

Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate (CAS No. 1806273-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a cyano group, an iodo substituent, and a trifluoromethylthio moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for "Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate uses" or "CAS 1806273-43-7 supplier," highlighting its growing relevance in drug discovery and material science.

The molecular structure of Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate includes an ester functional group, which enhances its reactivity in coupling reactions. This property is particularly valuable in cross-coupling chemistry, a hot topic in modern organic synthesis. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to reduce environmental impact. Queries like "sustainable synthesis of Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate" reflect this shift toward eco-friendly methodologies.

In pharmaceutical applications, Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate serves as a precursor for heterocyclic compounds with potential therapeutic effects. Its iodo substituent allows for further functionalization via palladium-catalyzed reactions, a technique widely discussed in forums and research papers. The compound’s trifluoromethylthio group is another focal point, as fluorinated compounds are increasingly explored for their metabolic stability and bioavailability—key concerns in drug development.

From a commercial perspective, the demand for CAS 1806273-43-7 is rising, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers often highlight its role in producing crop protection agents and specialty chemicals, aligning with the global push for innovative agrochemical solutions. Searches such as "buy Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate" or "price trends for 1806273-43-7" indicate strong market interest.

Handling and storage of Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate require standard laboratory precautions, though it is not classified as a hazardous material. Its stability under ambient conditions makes it a practical choice for industrial-scale applications. Researchers often inquire about "spectroscopic data for Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate," underscoring the need for detailed characterization in peer-reviewed studies.

In summary, Ethyl 2-cyano-4-iodo-6-(trifluoromethylthio)benzoate (CAS No. 1806273-43-7) is a multifaceted compound with broad applications in medicinal chemistry, agrochemicals, and material science. Its structural complexity and reactivity position it as a valuable tool for scientists addressing challenges in drug design and sustainable chemistry. As interest in fluorinated building blocks and iodo-containing intermediates grows, this compound is poised to remain a key player in advanced synthetic workflows.